Cas no 1171231-60-9 (1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea)
1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea
- VU0643512-1
- 1-(4-(tert-butyl)phenyl)-3-(2-(6-oxopyridazin-1(6H)-yl)ethyl)urea
- 1171231-60-9
- 1-(4-tert-butylphenyl)-3-[2-(6-oxopyridazin-1-yl)ethyl]urea
- 1-(4-tert-butylphenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea
- AKOS024508830
- F5458-0099
-
- Inchi: 1S/C17H22N4O2/c1-17(2,3)13-6-8-14(9-7-13)20-16(23)18-11-12-21-15(22)5-4-10-19-21/h4-10H,11-12H2,1-3H3,(H2,18,20,23)
- InChI Key: PNAGLVWCBZMGOR-UHFFFAOYSA-N
- SMILES: O=C(NCCN1C(C=CC=N1)=O)NC1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 314.17427596g/mol
- Monoisotopic Mass: 314.17427596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 73.8Ų
1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5458-0099-2μmol |
1-(4-tert-butylphenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea |
1171231-60-9 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5458-0099-5μmol |
1-(4-tert-butylphenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea |
1171231-60-9 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5458-0099-10μmol |
1-(4-tert-butylphenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea |
1171231-60-9 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5458-0099-20μmol |
1-(4-tert-butylphenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea |
1171231-60-9 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5458-0099-1mg |
1-(4-tert-butylphenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea |
1171231-60-9 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5458-0099-2mg |
1-(4-tert-butylphenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea |
1171231-60-9 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5458-0099-3mg |
1-(4-tert-butylphenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea |
1171231-60-9 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5458-0099-4mg |
1-(4-tert-butylphenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea |
1171231-60-9 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5458-0099-5mg |
1-(4-tert-butylphenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea |
1171231-60-9 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5458-0099-10mg |
1-(4-tert-butylphenyl)-3-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]urea |
1171231-60-9 | 10mg |
$118.5 | 2023-09-10 |
1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea
Comprehensive Guide to 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea (CAS No. 1171231-60-9): Properties, Applications, and Market Insights
1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea (CAS No. 1171231-60-9) is a specialized organic compound with a unique molecular structure that combines a tert-butylphenyl group with a dihydropyridazine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. Researchers are particularly interested in its urea linkage and heterocyclic core, which are common pharmacophores in drug discovery.
The chemical structure of 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea features a tert-butyl group attached to a phenyl ring, connected via a urea bridge to an ethyl chain terminating in a 6-oxo-1,6-dihydropyridazine ring. This arrangement gives the molecule both lipophilic and hydrophilic properties, making it potentially useful in medicinal chemistry applications where balanced solubility is required. The presence of the dihydropyridazinone moiety is particularly noteworthy as this structural motif appears in various biologically active compounds.
In recent years, there has been growing interest in urea derivatives like 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea for their potential therapeutic applications. Pharmaceutical researchers have been investigating similar compounds for their possible enzyme inhibitory properties, particularly against kinases and other regulatory proteins. The tert-butylphenyl portion of the molecule may contribute to enhanced binding affinity at certain biological targets, while the dihydropyridazine component could participate in key molecular interactions.
The synthesis of 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea typically involves multi-step organic reactions, starting with the preparation of the 4-tert-butylaniline precursor. Subsequent steps include the formation of the urea linkage and attachment of the dihydropyridazine moiety. Process chemists have optimized these synthetic routes to improve yields and purity, making the compound more accessible for research purposes. Recent advances in green chemistry approaches have also been applied to similar synthetic pathways.
Analytical characterization of 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which is crucial for research applications. The tert-butyl group produces distinctive signals in proton NMR spectra, while the urea carbonyl and dihydropyridazinone functionalities are readily identifiable through their characteristic spectroscopic signatures.
Beyond pharmaceutical applications, 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea has attracted interest in materials science. The combination of aromatic and heterocyclic components in its structure suggests potential utility in the development of organic electronic materials or molecular sensors. Researchers are exploring how the electron-rich phenyl and electron-deficient pyridazine moieties might interact in conjugated systems, possibly leading to novel materials with interesting optoelectronic properties.
The stability profile of 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea has been studied under various conditions. The compound demonstrates reasonable stability in solid form when stored properly, protected from moisture and light. In solution, stability depends on the solvent system and pH, with the urea linkage and dihydropyridazinone ring being susceptible to hydrolysis under strongly acidic or basic conditions. These stability considerations are important for researchers planning experiments with this compound.
Market availability of 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea (CAS No. 1171231-60-9) has increased in recent years as specialty chemical suppliers recognize its research potential. The compound is typically offered in small quantities suitable for laboratory use, with purity levels ranging from 95% to 98%. Pricing reflects its status as a research-grade chemical, with costs varying among suppliers based on quantity, purity, and analytical documentation provided.
Future research directions for 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea may include more detailed investigations of its biological activity profile, potential medicinal applications, and materials science uses. The compound's unique structural features position it as an interesting scaffold for structure-activity relationship studies in drug discovery programs. Additionally, its potential as a building block for more complex molecular architectures continues to attract synthetic chemists' attention.
For researchers working with 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed. Material Safety Data Sheets (MSDS) provided by suppliers contain important safety information specific to this compound.
The scientific literature contains limited but growing references to 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea and structurally related compounds. Patent databases reveal several applications where similar urea-dihydropyridazine hybrids are claimed for various uses, suggesting potential commercial interest in this chemical class. As research progresses, more publications featuring this specific compound are expected to appear.
In conclusion, 1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea (CAS No. 1171231-60-9) represents an intriguing chemical entity with potential applications across multiple scientific disciplines. Its unique combination of tert-butylphenyl and dihydropyridazinone structural elements offers numerous possibilities for molecular design and biological activity exploration. As research into this compound continues, its full potential in pharmaceutical development and materials science may become more clearly defined.
1171231-60-9 (1-(4-tert-butylphenyl)-3-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)